Cas no 128686-03-3 (1,2-Xylene; 1,3-xylene; 1,4-xylene)

• Product Name: 1,2-Xylene; 1,3-xylene; 1,4-xylene
• CAS No: 128686-03-3
• MF: C₂₄H₃₀
• MW: 318.495007038116
• CID: 222708
• PubChem ID: 6850715
• Update Time: 2025-04-19

1,2-Xylene; 1,3-xylene; 1,4-xylene Chemical and Physical Properties

Names and Identifiers

• Amines,C12-14-tert-alkyl, 2-(2-benzothiazolylthio)butanedioates (2:1)
• XYLENE
• AQUALINE STANDARD 5.0
• C12-14-TERT-ALKYLAMINES, CMPDS WITH (2-BENZOTHIAZOLYLTHIO)-BUTANEDOIC ACID (2:1)
• IRGACOR 153
• XYLOL
• XYLENES
• Xylenes, Pure
• XYLENES, MIXED
• NAPHTHA SOLVENT
• DIMETHYLBENZENES
• Xylenes, Residue Free
• Xylenes, Mixture of isomers, Extra Dry
• Xylenes, puriss., 98.0%
• Xylenes, puriss. p.a., ACS reagent, reag. ISO, reag. Ph. Eur.
• F0001-0439
• 1,2-xylene; 1,3-xylene; 1,4-xylene
• Xylenes reagent
• AKOS026745417
• Xylenes, ACS reagent, >=98.5% xylenes + ethylbenzene basis (ethylbenzene <=25%)
• 128686-03-3
• Xylenes, AR, sulfur free, >=99%
• Xylenes, SAJ first grade, >=80.0%
• MVZVDAGWAAZJPE-UHFFFAOYSA-N
• Xylenen
• Xylenes, p.a., ACS reagent, reag. ISO, reag. Ph. Eur., 98.5%
• 1,2-xylene;1,3-xylene;1,4-xylene
• Xylenes, histological grade
• FT-0697521
• Xylenes, LR, sulfur free, >=98%
• Xylenes, SAJ special grade, >=80.0%
• A806539
• 1,2-dimethylbenzene; 1,3-dimethylbenzene; 1,4-dimethylbenzene
• Xylenes, ACS reagent, >=98.5% xylenes + ethylbenzene basis
• Xylenes, ACS reagent
• Xylenes, reagent grade
• 1,2-Xylene; 1,3-xylene; 1,4-xylene

• Inchi： 1S/3C8H10/c1-7-3-5-8(2)6-4-7;1-7-4-3-5-8(2)6-7;1-7-5-3-4-6-8(7)2/h3*3-6H,1-2H3
• InChI Key： MVZVDAGWAAZJPE-UHFFFAOYSA-N
• SMILES： C1(C)C=CC=CC=1C.C1(C)C=CC=C(C)C=1.C1(C)C=CC(C)=CC=1

Computed Properties

• Exact Mass: 318.2349
• Monoisotopic Mass: 318.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: -34 °C
• Boiling Point: 137-140 °C(lit.)
• Flash Point: 77 °F(lit.)
• Refractive Index: n20/D 1.497(lit.)
• PSA: 0
• Vapor Pressure: 18 mm Hg ( 37.7 °C)

1,2-Xylene; 1,3-xylene; 1,4-xylene Security Information

• Hazardous Material transportation number：UN 1307 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-20/21-38
• Safety Instruction： 25
• RTECS：ZE2100000
• Hazardous Material Identification：
• Risk Phrases：R10-20/21-38
• Safety Term：S25